Cas no 134934-88-6 (9H-Purin-6-amine, 9-[3-deoxy-3-(diethylamino)-β-D-arabinofuranosyl]-)

• Product Name: 9H-Purin-6-amine, 9-[3-deoxy-3-(diethylamino)-β-D-arabinofuranosyl]-
• CAS No: 134934-88-6
• MF: C₁₄H₂₂N₆O₃
• MW: 322.362882137299
• CID: 1243450
• PubChem ID: 452775
• Update Time: 2024-03-01

9H-Purin-6-amine, 9-[3-deoxy-3-(diethylamino)-β-D-arabinofuranosyl]- Chemical and Physical Properties

Names and Identifiers

• 9-[3-deoxy-3-(diethylamino)-beta-D-arabinofuranosyl]-9H-purin-6-amine
• 9H-Purin-6-amine, 9-(3-deoxy-3-(diethylamino)-beta-D-arabinofuranosyl)-
• 9H-Purin-6-amine, 9-[3-deoxy-3-(diethylamino)-.beta.-D-arabinofuranosyl]-
• (2R,3S,4S,5S)-2-(6-aminopurin-9-yl)-4-(diethylamino)-5-(hydroxymethyl)oxolan-3-ol
• 9H-Purin-6-amine, 9-[3-deoxy-3-(diethylamino)-β-D-arabinofuranosyl]-

• Inchi： 1S/C14H22N6O3/c1-3-19(4-2)10-8(5-21)23-14(11(10)22)20-7-18-9-12(15)16-6-17-13(9)20/h6-8,10-11,14,21-22H,3-5H2,1-2H3,(H2,15,16,17)/t8-,10-,11+,14-/m1/s1
• InChI Key： CFQAXOUPRCNLFJ-GCDPNZCJSA-N
• SMILES： O1[C@H]([C@H]([C@@H]([C@H]1CO)N(CC)CC)O)N1C=NC2C(N)=NC=NC1=2

Computed Properties

• Exact Mass: 322.17533859g/mol
• Monoisotopic Mass: 322.17533859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 123Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 3'-deoxyribonucleosides